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Compound of Interest

Compound Name: Disperse red 50

Cat. No.: B085672

An Application Note and Protocol for the Analysis of Disperse Red 50 Utilizing High-
Performance Liquid Chromatography (HPLC)

This document provides a comprehensive guide for the quantitative analysis of Disperse Red
50 in various sample matrices, tailored for researchers, scientists, and professionals in drug
development. The methodologies outlined are based on established principles of reversed-
phase chromatography coupled with UV-Visible or mass spectrometry detection.

Introduction

Disperse Red 50 is a monoazo dye used in the textile industry for dyeing polyester and
acetate fibers.[1] Due to its potential allergenic and carcinogenic properties, monitoring its
presence in consumer products and environmental samples is of significant importance. High-
Performance Liquid Chromatography (HPLC) offers a robust, sensitive, and selective method
for the determination of Disperse Red 50. This application note details the analytical workflow,
from sample preparation to final quantification.

Chemical Profile of Disperse Red 50:
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Property Value

Cl Name Disperse Red 50
CAS Number 12223-35-7
Molecular Formula C17H16CINsO2[1]
Molecular Weight 357.79 g/mol [1]
Class Single Azo Dye[1]

Analytical Principle

The method employs reversed-phase HPLC, where Disperse Red 50 is separated from other
components in a sample based on its hydrophobicity. A nonpolar stationary phase (typically
C18) is used with a polar mobile phase. The concentration of the dye is determined by a UV-
Visible detector set at the maximum absorbance wavelength of Disperse Red 50 or by a mass
spectrometer for enhanced selectivity and sensitivity.

Experimental Protocols
Reagents and Materials

Solvents: HPLC grade methanol, acetonitrile, and water.

Additives: Formic acid (analytical grade).

Standards: Disperse Red 50 analytical standard.

Filters: 0.22 um or 0.45 um syringe filters (PTFE or other suitable material).

Standard Preparation

e Stock Solution (100 pg/mL): Accurately weigh 10 mg of Disperse Red 50 standard and
dissolve it in 200 mL of methanol.

o Working Standards: Prepare a series of calibration standards by diluting the stock solution
with the initial mobile phase composition to achieve concentrations ranging from 0.1 pg/mL
to 10 pg/mL.
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Sample Preparation

For Textile Samples:

Weigh 1.0 g of the textile sample, cut into small pieces.

Add 20 mL of methanol to the sample in a suitable container.

Extract the dye by sonicating the sample for 30 minutes at 50°C.[2]

Centrifuge the extract at 10,000 rpm for 10 minutes.[2]

Filter the supernatant through a 0.22 um syringe filter into an HPLC vial.

For Water Samples (Solid-Phase Extraction - SPE):

Condition a C18 SPE cartridge according to the manufacturer's instructions.

Load a known volume of the water sample onto the cartridge.

Wash the cartridge to remove interfering substances.

Elute Disperse Red 50 with a small volume of methanol or acetonitrile.

The eluate can be directly injected or evaporated and reconstituted in the mobile phase.

HPLC-UV/Vis and HPLC-MS Conditions

The following are typical starting conditions that may require optimization for specific
instruments and columns.

Chromatographic Conditions:
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Parameter

HPLC-UVIVis

HPLC-MSIMS

Column

C18 (e.g., 4.6 x 150 mm, 5
Hm)

C18 (e.g., 2.1 x 100 mm, 1.7
um)[2]

Mobile Phase A

Water with 0.1% Formic Acid

Water with 0.1% Formic
Acid[2]

Mobile Phase B

Acetonitrile or Methanol

Acetonitrile or Methanol

Gradient 50% B to 100% B over 15 min 50% B to 100% B over 10 min
Flow Rate 1.0 mL/min 0.3 mL/min[2]

Injection Volume 10 pL 5puL

Column Temp. 30°C 40°C

UV Detection

Amax of Disperse Red 50
(approx. 510-530 nm)

MS Detection

ESI+, MRM Mode

MS Transition

Precursor lon: [M+H]*, Product

lons to be determined

Quantitative Data Summary

The following table summarizes the expected performance characteristics of the HPLC method
for the analysis of disperse dyes, including Disperse Red 50. Actual values should be
determined during method validation.
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Parameter

Expected Value

Retention Time (t_R)

Dependent on specific conditions

Linearity (r?)

>0.99

Limit of Detection (LOD)

0.02 - 1.35 ng/mL][2]

Limit of Quantification (LOQ)

0.06 - 4.09 ng/mL[2]

Recovery

80 - 115%][2]

Repeatability (%6RSD)

< 15%][2]

Visualizations

Experimental Workflow Diagram
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Experimental Workflow for HPLC Analysis of Disperse Red 50
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Caption: A flowchart illustrating the key stages in the HPLC analysis of Disperse Red 50.
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Logical Relationship for Method Selection

Decision Tree for Detector Selection

Start: Define Analytical Goal

Complex Sample Matrix?
High Sensitivity Required?
Need for Structural Confirmation?

No, but high sensitivity needed

Use Mass Spectrometer (MS) Use UV-Vis Detector

Click to download full resolution via product page

Caption: A decision-making diagram for selecting the appropriate HPLC detector.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [High-performance liquid chromatography (HPLC) for
Disperse Red 50]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b085672#high-performance-liquid-chromatography-
hplc-for-disperse-red-50]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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